Cas no 1355172-10-9 (2-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol)

• Product Name: 2-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol
• CAS No: 1355172-10-9
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5159609
• Update Time: 2025-10-25

2-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol

• Inchi： 1S/C12H18N2O2/c1-10-8-11(2-5-15)9-13-12(10)14-3-6-16-7-4-14/h8-9,15H,2-7H2,1H3
• InChI Key： AMJIQNVIWPHERD-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCOCC2)=C(C)C=C1CCO

Additional information on 2-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol

2-(5-Methyl-6-Morpholin-4-Yl-Pyridin-3-Yl)-Ethanol: A Comprehensive Overview

2-(5-Methyl-6-Morpholin-4-Yl-Pyridin-3-Yl)-Ethanol, also known by its CAS number CAS No. 1355172-10-9, is a versatile organic compound with a unique structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound is characterized by its pyridine ring substituted with a methyl group, a morpholine group, and an ethanol moiety, making it a valuable molecule for both academic and industrial research.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and reductions, which have been optimized to achieve high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of its production, making it more accessible for large-scale applications. The compound's structure is particularly interesting due to the presence of the morpholine group, which imparts unique electronic and steric properties, enhancing its reactivity in various chemical transformations.

One of the most notable aspects of 2-(5-Methyl-6-Morpholin-4-Yl-Pyridin-3-Yl)-Ethanol is its role as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated its potential as a precursor for the development of novel pharmaceutical agents, particularly in the field of oncology and neurodegenerative diseases. The ethanol group provides flexibility in further functionalization, allowing chemists to explore diverse substitution patterns that could lead to new drug candidates with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent studies have highlighted its potential as a building block for constructing metal-organic frameworks (MOFs) with applications in gas storage and catalysis. The combination of its structural diversity and functional groups makes it an ideal candidate for such advanced materials.

The physical and chemical properties of CAS No. 1355172-10-9 have been extensively studied, providing valuable insights into its behavior under various conditions. For instance, its solubility in polar solvents and thermal stability have been characterized using modern analytical techniques such as high-performance liquid chromatography (HPLC) and thermogravimetric analysis (TGA). These properties are crucial for understanding its behavior during synthesis and processing steps.

From an environmental perspective, the biodegradability and toxicity of this compound have been assessed to ensure its safe handling and disposal. Recent research has shown that it exhibits low toxicity towards aquatic organisms under controlled conditions, which aligns with current environmental regulations and sustainable practices.

In conclusion, 2-(5-Methyl-6-Morpholin-4-Yl-Pyridin-3-Yl)-Ethanol, with its unique structure and versatile properties, continues to be a focal point for scientific exploration. Its potential applications span across pharmaceuticals, materials science, and environmental chemistry, making it a valuable addition to the arsenal of modern chemical compounds.